3-(2-Fluorophenyl)cyclobutan-1-amine

• Molecular Formula: C10H12FN
• Molecular Weight: 165.21 g/mol
• IUPAC Name: 3-(2-fluorophenyl)cyclobutan-1-amine
• InChI: InChI=1S/C10H12FN/c11-10-4-2-1-3-9(10)7-5-8(12)6-7/h1-4,7-8H,5-6,12H2
• InChI Key: KMTGLBZVAORERK-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC1N)C2=CC=CC=C2F

Description

3-(2-Fluorophenyl)cyclobutan-1-amine is a cyclobutane-based amine derivative featuring a fluorine atom at the ortho position of the phenyl ring attached to the cyclobutane scaffold. Its molecular formula is C₁₀H₁₂FN, with a molecular weight of 165.21 g/mol (inferred from structural analogs in ). The fluorine substituent enhances lipophilicity and metabolic stability compared to non-fluorinated analogs, while the cyclobutane ring introduces steric constraints that may influence receptor binding .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-Fluorophenyl)cyclobutan-1-amine typically involves the cycloaddition of a fluorophenyl group to a cyclobutane ring. One common method is the [2+2] cycloaddition reaction, which is a widely used technique for synthesizing cyclobutane derivatives . The reaction conditions often include the use of catalysts and specific temperature and pressure settings to facilitate the cycloaddition process.

Industrial Production Methods

In an industrial setting, the production of 3-(2-Fluorophenyl)cyclobutan-1-amine may involve large-scale cycloaddition reactions using optimized conditions to maximize yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

3-(2-Fluorophenyl)cyclobutan-1-amine can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide, and other oxidizing agents under acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, and other reducing agents under anhydrous conditions.

Substitution: Halogens, nucleophiles, and other reagents under various conditions depending on the desired substitution.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield fluorophenyl ketones, while reduction may produce fluorophenyl alcohols. Substitution reactions can result in a variety of substituted cyclobutane derivatives .

Scientific Research Applications

3-(2-Fluorophenyl)cyclobutan-1-amine has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and materials.

Biology: It is studied for its potential biological activity and interactions with various biomolecules.

Medicine: It is investigated for its potential therapeutic properties, including its use as a precursor in drug development.

Industry: It is utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 3-(2-Fluorophenyl)cyclobutan-1-amine involves its interaction with specific molecular targets and pathways. The fluorophenyl group can interact with various enzymes and receptors, potentially modulating their activity. The cyclobutane ring may also play a role in stabilizing the compound and enhancing its binding affinity to target molecules .

Comparison with Similar Compounds

The structural and functional properties of 3-(2-fluorophenyl)cyclobutan-1-amine can be contextualized by comparing it to analogs with variations in substituents, ring systems, and functional groups. Below is a detailed analysis supported by data from the provided evidence:

Substituent Effects on the Aromatic Ring

Compound Name	Substituent Position/Type	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	Evidence ID
3-(2-Fluorophenyl)cyclobutan-1-amine	2-F on phenyl	C₁₀H₁₂FN	165.21	Enhanced lipophilicity, metabolic stability
3-(3-Chlorophenyl)cyclobutan-1-amine	3-Cl on phenyl	C₁₀H₁₂ClN	181.66	Increased electronegativity; potential for halogen bonding in drug design
3-(4-Fluorophenyl)-N-methylcyclobutan-1-amine	4-F on phenyl, N-methyl	C₁₁H₁₄FN	195.24	Para-substitution alters electronic effects; N-methylation reduces polarity
3-(3-Bromo-4-fluorophenyl)cyclobutan-1-amine hydrochloride	3-Br, 4-F on phenyl	C₁₀H₁₂BrClFN	280.56	Bromine adds steric bulk; dual halogenation may improve target selectivity

Key Findings :

• Fluorine vs. Chlorine/Bromine : Fluorine’s small size and high electronegativity optimize pharmacokinetic profiles (e.g., bioavailability) compared to bulkier halogens like Cl or Br, which may enhance target binding but reduce solubility .
• Ortho vs.

Cyclobutane vs. Cyclopropane Derivatives

Compound Name	Ring System	Molecular Formula	Molecular Weight (g/mol)	Key Properties	Evidence ID
3-(2-Fluorophenyl)cyclobutan-1-amine	Cyclobutane	C₁₀H₁₂FN	165.21	Moderate ring strain; balanced rigidity
2-(2-Fluorophenyl)cyclopropan-1-amine hydrochloride	Cyclopropane	C₉H₁₁ClFN	195.65	Higher ring strain; increased reactivity

Key Findings :

• Ring Strain : Cyclopropane’s higher angle strain (60° vs. cyclobutane’s ~90°) enhances reactivity but reduces stability, making cyclobutane derivatives more suitable for prolonged therapeutic applications .

Functional Group Modifications

Compound Name	Functional Group Variation	Molecular Formula	Molecular Weight (g/mol)	Synthesis Yield/DR/ER	Evidence ID
3-(2-Fluorophenyl)cyclobutan-1-amine	Primary amine	C₁₀H₁₂FN	165.21	N/A (base compound)
(1R,2R)-N,N-dibenzyl-2-(3-phenylpropyl)cyclobutan-1-amine	N,N-dibenzyl, alkyl chain	C₂₇H₃₀N₂	382.54	78–80% yield, >20:1 DR
1-[4-(2-Fluorophenyl)-5-methyl-1,3-thiazol-2-yl]cyclobutan-1-amine hydrochloride	Thiazole ring integration	C₁₄H₁₆ClFN₂S	298.81	N/A (complex structure)

Key Findings :

• N-Substitution : N,N-dibenzyl analogs (e.g., compound 7a in ) exhibit high diastereoselectivity (>20:1 DR) during CuH-catalyzed hydroamination, suggesting synthetic versatility for generating enantiopure derivatives .
• Heterocyclic Integration : Thiazole-containing analogs () expand applications in kinase inhibition or antimicrobial agents due to the thiazole’s π-stacking capabilities .